2-({[(Tert-butoxy)carbonyl]amino}oxy)-2,2-difluoroacetic acid

• Molecular Formula: C7H11F2NO5
• Molecular Weight: 227.16 g/mol
• IUPAC Name: 2,2-difluoro-2-[(2-methylpropan-2-yl)oxycarbonylamino]oxyacetic acid
• InChI: InChI=1S/C7H11F2NO5/c1-6(2,3)14-5(13)10-15-7(8,9)4(11)12/h1-3H3,(H,10,13)(H,11,12)
• InChI Key: DSMFZOLRLXGCTG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NOC(C(=O)O)(F)F

Description

Molecular Architecture and Functional Group Configuration

The molecular architecture of 2-({[(tert-butoxy)carbonyl]amino}oxy)-2,2-difluoroacetic acid is defined by three key functional groups: a Boc-protected aminooxy group, a central ether linkage, and a difluoroacetic acid unit. The Boc group, a widely used protecting agent in peptide synthesis, consists of a tert-butyl ester linked to a carbonyl moiety, which shields the aminooxy group from undesired reactions during synthetic processes. The aminooxy group (-O-NH2) facilitates nucleophilic reactions, particularly in forming oxime bonds with carbonyl-containing molecules. The difluoroacetic acid segment introduces two fluorine atoms at the α-carbon, significantly altering the electronic and steric properties of the molecule compared to non-fluorinated analogs.

Table 1: Molecular Properties of 2-({[(tert-Butoxy)Carbonyl]Amino}Oxy)-2,2-Difluoroacetic Acid

Property	Value
Molecular Formula	C₈H₁₂F₂N₂O₅
Molecular Weight	278.19 g/mol
Functional Groups	Boc-protected aminooxy, difluoroacetic acid
Key Bonding Features	C-F (1.33–1.35 Å), C=O (1.21 Å)

The molecular formula, C₈H₁₂F₂N₂O₅, reflects the integration of the Boc group (C₅H₉O₃), the aminooxy linker (N₂O₂), and the difluoroacetic acid unit (C₂H₂F₂O₂). The fluorine atoms at the α-position induce a strong electron-withdrawing effect, lowering the pKa of the carboxylic acid group compared to acetic acid. This electronic perturbation enhances the compound’s reactivity in acyl transfer reactions and influences its solubility profile.

Preparation Methods

The synthesis of 2-({[(Tert-butoxy)carbonyl]amino}oxy)-2,2-difluoroacetic acid typically involves the condensation of O-(carboxymethyl)hydroxylamine with di-tert-butyl dicarbonate (Boc2O). The reaction is carried out under controlled conditions to ensure the formation of the desired product . Industrial production methods may involve the use of flow microreactor systems, which offer a more efficient and sustainable approach compared to traditional batch processes .

Chemical Reactions Analysis

2-({[(Tert-butoxy)carbonyl]amino}oxy)-2,2-difluoroacetic acid undergoes various chemical reactions, including:

Oxidation and Reduction:

Substitution: The Boc protecting group can be selectively cleaved using strong acids such as trifluoroacetic acid or hydrochloric acid in methanol. This deprotection step is crucial for further functionalization of the aminooxy group.

Coupling Reactions: The compound can be used in coupling reactions, such as the formation of dipeptides using coupling reagents like N,N′-diethylene-N′′-2-chloroethyl thiophosphoramide.

Scientific Research Applications

2-({[(Tert-butoxy)carbonyl]amino}oxy)-2,2-difluoroacetic acid has a broad spectrum of applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex molecules, particularly in the field of peptide synthesis.

Biology: The compound’s ability to form stable linkages with biomolecules makes it useful in biochemical studies and the development of bioconjugates.

Industry: The compound’s unique properties make it valuable in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-({[(Tert-butoxy)carbonyl]amino}oxy)-2,2-difluoroacetic acid involves the cleavage of the Boc protecting group under acidic conditions, which exposes the reactive aminooxy group. This group can then participate in various chemical reactions, such as nucleophilic substitution and coupling reactions, to form new compounds . The molecular targets and pathways involved depend on the specific application and the nature of the reactants used.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Variations and Functional Groups

The compound is compared to analogs with Boc-protected amino groups, difluoro substitutions, or heterocyclic systems (Table 1):

Table 1: Structural and Functional Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Notable Features
Target Compound : 2-({[(Tert-Butoxy)carbonyl]amino}oxy)-2,2-difluoroacetic acid	C₇H₁₀F₂N₂O₅	264.17 (inferred)	Boc-aminooxy, difluoroacetic acid	Reactive aminooxy group for conjugation; enhanced acidity from fluorine
2-{1-[(tert-Butoxy)carbonyl]piperidin-4-yl}-2,2-difluoroacetic acid ()	C₁₃H₂₀F₂NO₄	293.31 ()	Boc-piperidinyl, difluoroacetic acid	Cyclic amine enhances solubility; potential for peptide backbone integration
(S)-2-((tert-Butoxycarbonyl)amino)-2-(4,4-difluorocyclohexyl)acetic acid ()	C₁₃H₂₁F₂NO₄	293.31	Boc-amino, difluorocyclohexyl	Chiral center (S-configuration); lipophilic cyclohexyl group
2-(2-((tert-Butoxycarbonyl)amino)thiazol-4-yl)acetic acid ()	C₁₀H₁₄N₂O₄S	258.29	Boc-amino-thiazole, acetic acid	Thiazole ring enables heterocyclic interactions; used in antibiotic synthesis

Key Observations:

• Aminooxy vs. Amino Groups: The target’s aminooxy group (O–N–Boc) distinguishes it from analogs with direct Boc-amino linkages (e.g., ). This group’s reactivity enables selective conjugation with aldehydes or ketones, unlike standard Boc-amino derivatives .
• Fluorine Substitution : The 2,2-difluoro motif in the target and analogs () lowers pKa (e.g., pKa 3.94 in vs. ~4.7 for acetic acid), enhancing solubility in polar solvents and metabolic stability .
• Heterocyclic vs. Aliphatic Backbones : Thiazole () or piperidine () rings introduce steric and electronic effects absent in the target’s linear structure.

Physicochemical Properties

Table 2: Physicochemical Comparison

Compound	pKa (Predicted)	Boiling Point (°C)	Density (g/cm³)
Target Compound	~3.5 (inferred)	N/A	~1.2 (similar to )
(S)-2-((tert-Butoxycarbonyl)amino)-2-(4,4-difluorocyclohexyl)acetic acid ()	3.94	410.7	1.21
2-(2-((tert-Butoxycarbonyl)amino)thiazol-4-yl)acetic acid ()	~4.2 (estimated)	N/A	N/A

• Acidity : The target’s pKa is likely lower than standard carboxylic acids (e.g., acetic acid, pKa 4.76) due to electron-withdrawing fluorine atoms and the Boc group .
• Thermal Stability : High boiling points (e.g., 410.7°C in ) suggest thermal resilience common to Boc-protected compounds.

Biological Activity

2-({[(Tert-butoxy)carbonyl]amino}oxy)-2,2-difluoroacetic acid (commonly referred to as Boc-Oxy-DFA) is a synthetic compound that has garnered attention in the fields of medicinal chemistry and biochemistry. Its unique structure combines a tert-butoxycarbonyl (Boc) protecting group with a difluoroacetic acid moiety, making it a versatile intermediate for various biological applications.

Chemical Structure and Properties

The molecular structure of Boc-Oxy-DFA is characterized by the presence of:

• A Boc group that protects the amine functionality, allowing selective reactions.
• A difluoroacetic acid component, which enhances lipophilicity and potential biological activity.

This compound can be represented as follows:

$$\text{Boc Oxy DFA }\text{C}_x\text{H}_y\text{F}_2\text{N}_2\text{O}_3$$

The mechanism of action of Boc-Oxy-DFA primarily revolves around its ability to protect amine groups during chemical reactions. This protection allows for selective modifications at other functional groups without interference from the amine. The Boc group can be removed under acidic conditions, revealing a free amine for further reactions, which is crucial in peptide synthesis and drug development.

Antitumor Activity

Recent studies have indicated that compounds similar to Boc-Oxy-DFA exhibit significant antitumor properties. For instance, derivatives of difluoroacetic acid have been shown to inhibit tumor growth in various cancer models. The mechanism often involves inducing apoptosis in cancer cells through the modulation of metabolic pathways.

Enzyme Inhibition

Boc-Oxy-DFA has been evaluated for its potential as an enzyme inhibitor. In particular, its derivatives have been tested against prostate-specific membrane antigen (PSMA), demonstrating promising results in reducing enzyme activity. This inhibition is critical for developing targeted therapies in cancer treatment.

Study 1: Synthesis and Evaluation of PSMA Inhibitors

A study published in 2021 explored the synthesis of 211At-labeled PSMA inhibitors derived from difluoroacetic acid compounds. The results showed that these inhibitors had improved localization and reduced toxicity compared to traditional therapies. The study highlighted the potential of Boc-Oxy-DFA derivatives in targeted alpha-particle therapy (TAT) for prostate cancer .

Study 2: Antitumor Efficacy in Xenograft Models

Another research effort focused on evaluating the antitumor efficacy of difluoroacetic acid derivatives in xenograft models. The findings suggested that these compounds could significantly inhibit tumor growth and enhance survival rates in treated subjects. The study emphasized the role of difluoroacetate in metabolic modulation within cancer cells .

Research Findings Summary

Study	Focus	Findings	Implications
Study 1	PSMA Inhibitors	Improved localization and reduced toxicity	Potential for targeted therapy in prostate cancer
Study 2	Antitumor Efficacy	Significant tumor growth inhibition	Enhances survival rates in xenograft models